Cas no 2354056-27-0 (tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate)

• Product Name: tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate
• CAS No: 2354056-27-0
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5656203
• PubChem ID: 165902652
• Update Time: 2025-05-19

tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27731101
• tert-butyl 3-amino-3-[4-(propan-2-yloxy)phenyl]propanoate
• 2354056-27-0
• tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate

• Inchi： 1S/C16H25NO3/c1-11(2)19-13-8-6-12(7-9-13)14(17)10-15(18)20-16(3,4)5/h6-9,11,14H,10,17H2,1-5H3
• InChI Key： GFFAPRYJDMTRHG-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC(=CC=1)OC(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate

Introduction to Tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate (CAS No. 2354056-27-0)

Tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate, a compound with the chemical identifier CAS No. 2354056-27-0, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development.

The molecular structure of tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate consists of a phenyl ring substituted with an amino group and a propoxy group, further modified with a tert-butyl ester moiety. This specific arrangement of functional groups contributes to its potential interactions with biological targets, making it a valuable candidate for exploring new therapeutic avenues.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The presence of both amino and hydroxyl functionalities in tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate suggests that it may possess the ability to engage in multiple types of chemical interactions, including hydrogen bonding and ionic interactions, which are crucial for drug-receptor binding.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that molecules with similar structural features can interact with neurotransmitter receptors, potentially leading to effects on mood regulation, cognitive function, and pain management. The tert-butyl group, in particular, may enhance the compound's lipophilicity, facilitating its penetration across the blood-brain barrier, which is often a challenge in central nervous system drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. The use of molecular docking simulations has shown that tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate can bind effectively to several key targets involved in neurological diseases. These simulations have highlighted the compound's potential as an allosteric modulator, suggesting that it may be able to fine-tune the activity of enzymes and receptors without directly competing with endogenous substrates.

The synthesis of tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate presents an interesting challenge due to the complexity of its molecular framework. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to construct the desired architecture with high precision. These advances have not only improved yield but also reduced the environmental impact of the synthetic process.

In addition to its potential therapeutic applications, tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate may also serve as a valuable scaffold for developing novel bioactive molecules. By modifying specific functional groups or introducing additional substituents, researchers can explore a wide range of structural variations to optimize biological activity. This flexibility makes it an attractive candidate for medicinal chemists seeking to discover new drugs.

The pharmacokinetic properties of tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its feasibility as a drug candidate. Preliminary studies have suggested that this compound exhibits favorable solubility and stability characteristics, which are important factors for oral bioavailability and formulation development.

Ethical considerations are also paramount when evaluating new drug candidates like tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate. Ensuring that research is conducted responsibly and with respect for all stakeholders is essential for building trust and advancing scientific progress. Collaborative efforts between academia, industry, and regulatory bodies play a crucial role in fostering an environment where innovative yet ethical research can thrive.

The future prospects for tert-butyl 3-amino-3-4-(propan-2-yloxy)phenylpropanoate are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of biological systems continues to grow, compounds like this one will likely find increasingly diverse uses in medicine and biotechnology. The integration of cutting-edge technologies such as artificial intelligence and high-throughput screening will further accelerate the discovery process, bringing us closer to realizing the full potential of this remarkable molecule.